Cas no 881450-52-8 (2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid)

• Product Name: 2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid
• CAS No: 881450-52-8
• MF: C₁₃H₁₆N₄O₃
• MW: 276.291142463684
• CID: 5422953
• Update Time: 2025-08-03

2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-2-(carbamoylhydrazono)cyclohexyl]pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-[2-[2-(aminocarbonyl)hydrazinylidene]cyclohexyl]-
• 2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid

• Inchi： 1S/C13H16N4O3/c14-13(20)17-16-10-4-2-1-3-9(10)11-7-8(12(18)19)5-6-15-11/h5-7,9H,1-4H2,(H,18,19)(H3,14,17,20)
• InChI Key： UQHFIJNPLBMVMV-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2=NNC(N)=O)=NC=CC(C(O)=O)=C1

Additional information on 2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid

2-(2E)-2-(Carbamoylamino)Iminocyclohexylpyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 881450-52-8, known as 2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

Structure and Synthesis: The molecule consists of a pyridine ring substituted with a carboxylic acid group at the 4-position and an iminocyclohexyl group at the 2-position, which is further modified by a carbamoylamino substituent. The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions, cyclizations, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of similar compounds, making this molecule more accessible for research purposes.

Chemical Properties: The carbamoylamino group introduces significant polarity to the molecule, enhancing its solubility in polar solvents. This property is advantageous for applications in pharmaceuticals, where solubility is critical for bioavailability. Additionally, the conjugated system within the pyridine ring contributes to its UV-vis absorption properties, making it a candidate for use in optoelectronic materials.

Biological Activity: Recent studies have highlighted the potential of iminocyclohexylpyridine-4-carboxylic acid derivatives as inhibitors of certain enzymes involved in metabolic pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), suggesting its potential role in anti-cancer therapies. Furthermore, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases.

Applications in Material Science: Beyond pharmacology, this compound has shown promise in material science due to its ability to form self-assembled monolayers (SAMs). The carboxylic acid group facilitates strong interactions with metal surfaces, making it a candidate for use in corrosion-resistant coatings and sensors. Recent experiments have demonstrated that SAMs formed by this compound exhibit excellent stability under harsh environmental conditions.

Environmental Impact: As with any novel chemical entity, understanding the environmental impact of CAS No 881450-52-8 is crucial. Preliminary studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential as an environmental pollutant. However, further research is needed to assess its long-term effects on aquatic ecosystems.

Future Directions: The versatility of 2-(2E)-2-(carbamoylamino)iminocyclohexylpyridine-4-carboxylic acid opens up numerous avenues for future research. Potential areas include exploring its role as a building block for more complex molecular architectures, investigating its interactions with biological systems at the molecular level, and developing green synthesis methods to minimize environmental impact.